Cas no 918625-10-2 (5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate)
918625-10-2 structure
Product Name:5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
CAS No:918625-10-2
MF:C11H15NO4
MW:225.241103410721
CID:772865
Update Time:2023-08-03
5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylic acid, 4-formyl-, 5-hydroxypentyl ester
- 5-hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
- 5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate
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- Inchi: 1S/C11H15NO4/c13-4-2-1-3-5-16-11(15)10-6-9(8-14)7-12-10/h6-8,12-13H,1-5H2
- InChI Key: UMPWXOOZQGWSJA-UHFFFAOYSA-N
- SMILES: O(C(C1=CC(C=O)=CN1)=O)CCCCCO
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 232
- Topological Polar Surface Area: 79.4
5-Hydroxypentyl 4-formyl-1H-pyrrole-2-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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